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Compound of Interest

Compound Name: BAmP-O16B

Cat. No.: B15573875 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Detailed public information and established protocols for the specific formulation of

BAmP-O16B lipid nanoparticles (LNPs) are limited. BAmP-O16B is an ionizable cationic

amino lipid that has been utilized in the generation of LNPs.[1] This document provides a

comprehensive protocol for the closely related and well-documented bioreducible lipid,

BAMEA-O16B. Due to the structural similarities between these lipids, this protocol can serve as

a foundational methodology for the formulation of BAmP-O16B LNPs, with the understanding

that optimization will be necessary.

Introduction to Bioreducible Lipid Nanoparticles
Ionizable cationic lipids are critical components in the formulation of lipid nanoparticles for the

delivery of nucleic acid therapeutics, such as mRNA and siRNA. BAmP-O16B and BAMEA-

O16B are examples of such lipids, with BAMEA-O16B being a bioreducible lipid containing

disulfide bonds.[2][3] This bioreducible feature is designed to facilitate the release of the nucleic

acid cargo within the reductive intracellular environment, enhancing delivery efficiency.[2][4]

BAMEA-O16B has been successfully used to formulate LNPs for the delivery of Cas9 mRNA

and single-guide RNA (sgRNA) for CRISPR/Cas9 genome editing, both in vitro and in vivo.[2]

[3] These LNPs have demonstrated efficient encapsulation of mRNA and effective gene editing

capabilities.[2]
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BAMEA-O16B LNP Formulation Protocol
This protocol details the formulation of BAMEA-O16B LNPs encapsulating mRNA. The method

described is a lipid film hydration followed by dialysis.

Materials and Reagents
BAMEA-O16B lipid

1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

Cholesterol

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[methoxy(polyethylene glycol)-2000]

(DSPE-mPEG2000)

mRNA (e.g., Cas9 mRNA, reporter mRNA)

Chloroform

Ethanol

Sodium acetate buffer (pH 5.2)

Phosphate-buffered saline (PBS, pH 7.4)

Dialysis membrane (MWCO 10,000 Da)

Equipment
Round-bottom flasks

Rotary evaporator

Water bath sonicator

Dynamic Light Scattering (DLS) instrument

Zeta potential analyzer
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Nuclease-free water and consumables

Experimental Workflow
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Lipid Film Preparation

Hydration and LNP Formation

Purification

Characterization

Dissolve Lipids in Chloroform
(BAMEA-O16B, DOPE, Cholesterol)

Evaporate Solvent
(Rotary Evaporator)

Dry Lipid Film Overnight

Hydrate Lipid Film with Ethanol/Sodium Acetate Buffer

Add DSPE-mPEG2000 and mRNA Solution

Form Nanoparticles

Dialysis against PBS (pH 7.4)

Remove Ethanol and Unencapsulated mRNA

Particle Size (DLS) Zeta Potential Encapsulation Efficiency

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular Uptake

Endosomal Escape and Cargo Release

Protein Translation

LNP enters cell via endocytosis

LNP is enclosed in an endosome

Reductive environment of the cytoplasm (e.g., Glutathione)

Cleavage of disulfide bonds in BAMEA-O16B

Destabilization of the LNP and endosomal membrane

Release of mRNA into the cytoplasm

mRNA is translated by ribosomes

Therapeutic protein is produced
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

